N-(2,5-dimethoxyphenyl)-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(3,4-dimethylphenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C25H30N4O3S/c1-16-6-7-18(14-17(16)2)22-23(33-5)28-25(27-22)10-12-29(13-11-25)24(30)26-20-15-19(31-3)8-9-21(20)32-4/h6-9,14-15H,10-13H2,1-5H3,(H,26,30)
• InChI Key: LMJLSEBCPNCBJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)C(=O)NC4=C(C=CC(=C4)OC)OC)N=C2SC)C
• Molecular Formula: C25H30N4O3S
• Molecular Weight: 466.6 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H30N4O3S and its molecular weight is 466.6. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been utilized in the synthesis of spirocyclic systems and dihydroisoquinoline derivatives, showcasing its potential in creating structurally diverse molecules (Rozhkova et al., 2013).
• It's also involved in three-component condensation reactions, forming azaspirodeca-dien- and -trien-8-ones, which are significant in the development of new chemical compounds (Rozhkova et al., 2014).

Applications in Antiviral Research

• A derivative of this compound has been synthesized and evaluated for antiviral activity, demonstrating effectiveness against influenza A/H3N2 virus (Apaydın et al., 2020).

Structural and Molecular Studies

• Its derivatives have been used in molecular structure studies, contributing to our understanding of chemical bonding and molecular configurations (Ayato et al., 1981).

Potential in Biological Activity

• Research has been conducted on related compounds for their potential in biological activities such as antiviral, antibacterial, and anti-inflammatory properties, though direct studies on this specific compound are limited (Liu et al., 2004).